Cas no 865287-80-5 (N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide
• CAS No: 865287-80-5
• MF: C₁₄H₈F₃N₃O₂S
• MW: 339.29243183136
• CID: 6020902
• PubChem ID: 2104451
• Update Time: 2025-06-10

N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide
• Benzamide, N-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-3-(trifluoromethyl)-
• 865287-80-5
• BDBM46756
• MLS000103340
• cid_2104451
• OTICARRAKZKIBS-UHFFFAOYSA-N
• AB00435076-05
• CHEMBL1574121
• HMS2249C17
• N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide
• KUC103660N
• KSC-4-159
• SMR000018744
• AKOS024608056
• F1374-0982
• N-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-3-(trifluoromethyl)benzamide
• N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-(trifluoromethyl)benzamide
• SCHEMBL17716995

• Inchi： 1S/C14H8F3N3O2S/c15-14(16,17)9-4-1-3-8(7-9)11(21)18-13-20-19-12(22-13)10-5-2-6-23-10/h1-7H,(H,18,20,21)
• InChI Key： OTICARRAKZKIBS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2SC=CC=2)O1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 339.02893217g/mol
• Monoisotopic Mass: 339.02893217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.502±0.06 g/cm3(Predicted)
• pka: 10.09±0.70(Predicted)

Additional information on N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide (CAS No. 865287-80-5)

N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide (CAS No. 865287-80-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a thiophene ring, an oxadiazole core, and a trifluoromethylbenzamide moiety, making it a versatile scaffold for drug discovery and material science applications. Its CAS number 865287-80-5 serves as a critical identifier for researchers and regulatory bodies.

In recent years, the demand for heterocyclic compounds like N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide has surged, driven by their potential in targeting enzyme inhibition and receptor modulation. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, a feature highly sought after in modern medicinal chemistry. Researchers are particularly interested in its role as a bioisostere for optimizing drug candidates, aligning with the trending focus on structure-activity relationship (SAR) studies.

The synthesis of CAS No. 865287-80-5 involves multi-step organic reactions, including cyclization and amidation, to achieve the desired 1,3,4-oxadiazole framework. This process is often highlighted in synthetic chemistry forums, where users frequently search for "efficient oxadiazole synthesis methods" or "trifluoromethylbenzamide derivatives applications." The compound's crystalline form and solubility profile further make it a subject of interest for formulation scientists.

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In conclusion, N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide represents a cutting-edge example of how molecular design can address contemporary challenges in drug development. Its CAS No. 865287-80-5 ensures traceability, while its structural complexity continues to inspire innovation across scientific disciplines.